Cas no 1785556-87-7 (7-Benzyl-2-chloro-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine)

• Product Name: 7-Benzyl-2-chloro-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
• CAS No: 1785556-87-7
• MF: C₁₄H₁₄ClN₃
• MW: 259.734061717987
• CID: 4769615
• Update Time: 2025-05-20

7-Benzyl-2-chloro-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Benzyl-2-chloro-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine
• AK672992
• C(C1=CC=CC=C1)N1CC=2N=C(N=CC=2CC1)Cl

• Inchi： 1S/C14H14ClN3/c15-14-16-8-12-6-7-18(10-13(12)17-14)9-11-4-2-1-3-5-11/h1-5,8H,6-7,9-10H2
• InChI Key： UUUAIFADUPZVRI-UHFFFAOYSA-N
• SMILES： ClC1=NC=C2C(CN(CC3C=CC=CC=3)CC2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 2.6
• Topological Polar Surface Area: 29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 7-Benzyl-2-chloro-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine

Introduction to 7-Benzyl-2-chloro-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine (CAS No. 1785556-87-7)

7-Benzyl-2-chloro-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine, identified by its CAS number 1785556-87-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule belongs to the pyrimidine class, which is renowned for its broad biological activities and therapeutic potential. The structural framework of this compound incorporates a fused pyridopyrimidine system, flanked by a benzyl substituent at the 7-position and a chloro group at the 2-position, making it a versatile scaffold for drug discovery and development.

The synthesis and exploration of 7-Benzyl-2-chloro-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine have garnered considerable attention due to its potential applications in addressing various diseases. The presence of the chloro substituent enhances the electrophilicity of the molecule, facilitating further functionalization through nucleophilic substitution reactions. This property is particularly valuable in medicinal chemistry for generating derivatives with enhanced pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have highlighted the importance of this compound in virtual screening campaigns. Its unique structural features make it an attractive candidate for targeting enzymes and receptors involved in critical biological pathways. For instance, studies suggest that derivatives of this scaffold may exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression.

The benzyl group at the 7-position contributes to the steric and electronic properties of the molecule, influencing its binding affinity and selectivity. This feature has been exploited in designing molecules that interact specifically with biological targets without off-target effects. The tetrahydropyrido[3,4-d]pyrimidine core is particularly noteworthy for its resemblance to natural nucleobases, suggesting potential applications in modulating nucleic acid interactions.

In vitro studies have demonstrated promising results when 7-Benzyl-2-chloro-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine and its derivatives are tested against various disease models. Researchers have observed notable inhibitory effects on enzymes such as Janus kinases (JAKs) and tyrosine kinases (TyKs), which are aberrantly activated in inflammatory and autoimmune disorders. These findings underscore the compound's therapeutic potential in conditions where kinase dysregulation plays a pivotal role.

The role of CAS No. 1785556-87-7 in drug development extends beyond oncology. Emerging evidence points to its utility in addressing neurological disorders by modulating neurotransmitter receptors and ion channels. The pyridopyrimidine scaffold is known for its ability to cross the blood-brain barrier, making it an appealing candidate for central nervous system (CNS) therapies. Preclinical studies are underway to evaluate its efficacy in models of neurodegeneration and cognitive impairment.

The synthetic pathways for 7-Benzyl-2-chloro-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine have been refined to ensure high yield and purity. Modern synthetic techniques leverage transition metal catalysis and asymmetric methods to introduce specific stereocenters with high enantioselectivity. These advancements have enabled the rapid production of libraries of derivatives for high-throughput screening (HTS), accelerating the discovery process.

The pharmacokinetic properties of this compound are also under investigation to optimize its bioavailability and therapeutic window. Metabolic stability studies indicate that modifications at the chloro and benzyl positions can significantly influence how quickly the molecule is metabolized in vivo. By fine-tuning these substituents, researchers aim to develop analogs with improved pharmacokinetic profiles suitable for long-term treatment regimens.

Collaborative efforts between academic institutions and pharmaceutical companies have intensified interest in this scaffold. Open science initiatives facilitate sharing of data on synthetic methodologies and biological evaluations, fostering innovation across multiple disciplines. The integration of artificial intelligence (AI) tools has further accelerated drug discovery by predicting novel derivatives with enhanced activity.

The regulatory landscape for novel compounds like CAS No. 1785556-87-7 continues to evolve with advancements in safety assessment technologies. Non-clinical trials employ cutting-edge imaging techniques to monitor drug distribution and target engagement in vivo. These approaches provide critical insights into dosing strategies before human testing begins.

Ethical considerations surrounding drug development remain paramount as research progresses on compounds such as 7-Benzyl-2-chloro-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidine. Transparent reporting of methodologies ensures reproducibility while protecting intellectual property rights incentivizes further investment into medicinal chemistry programs.